Cas no 113639-27-3 (1,4-Diethynyl-2-nitrobenzene)

1,4-Diethynyl-2-nitrobenzene is an aromatic compound featuring two ethynyl groups and a nitro substituent on a benzene ring. Its molecular structure, characterized by conjugated triple bonds and electron-withdrawing nitro functionality, makes it a valuable intermediate in organic synthesis and materials science. The compound is particularly useful in the development of conjugated polymers, molecular electronics, and nonlinear optical materials due to its ability to facilitate π-electron delocalization and enhance electronic properties. Its reactivity allows for further functionalization, enabling tailored modifications for specific applications. The nitro group also contributes to its utility in redox-active systems and as a precursor for more complex aromatic frameworks.

1,4-Diethynyl-2-nitrobenzene structure

Product Name:1,4-Diethynyl-2-nitrobenzene

CAS No:113639-27-3

MF:C₁₀H₅NO₂

MW:171.152202367783

CID:1038659

PubChem ID:12120518

Update Time:2025-06-07

1,4-Diethynyl-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

- 1,4-Diethynyl-2-nitrobenzene
- 2-nitro-1,4-diethynylbenzene
- AKOS016002596
- SCHEMBL9793498
- 113639-27-3
- A894338
- DTXSID90477949
- MDL： MFCD23135702
- Inchi： 1S/C10H5NO2/c1-3-8-5-6-9(4-2)10(7-8)11(12)13/h1-2,5-7H
- InChI Key： CWBMRLUVZIIYHK-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C=C(C#C)C=CC=1C#C)=O

Computed Properties

Exact Mass: 171.032028402g/mol
Monoisotopic Mass: 171.032028402g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 298
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 45.8Å²

1,4-Diethynyl-2-nitrobenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019088388-1g	1,4-Diethynyl-2-nitrobenzene	113639-27-3	95%	1g	$409.20	2023-09-04
Ambeed	A470120-1g	1,4-Diethynyl-2-nitrobenzene	113639-27-3	95+%	1g	$372.0	2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1757907-1g	1,4-Diethynyl-2-nitrobenzene	113639-27-3	98%	1g	￥3906.00	2024-08-09
Crysdot LLC	CD12178883-1g	1,4-Diethynyl-2-nitrobenzene	113639-27-3	95+%	1g	$455	2024-07-23